Cas no 438-23-3 (5beta-Androstane)

• Product Name: 5beta-Androstane
• CAS No: 438-23-3
• MF: C₁₉H₃₂
• MW: 260.457386016846
• CID: 331694
• PubChem ID: 6857462
• Update Time: 2025-04-19

5beta-Androstane Chemical and Physical Properties

Names and Identifiers

• ETIOCHOLANE
• 5&#946
• 5-Epiandrostane
• -Androstane
• Testan
• Testane
• 5b-Androstane (6CI,7CI,8CI)
• 5beta-Androstane
• 709K2QDA3I
• Androstane #
• Androstane, (5beta)-
• 5-beta-androstane
• 5.beta.-Androstane
• Androstane, (5.beta.)-
• Q27109331
• DTXSID401032191
• CHEBI:20659
• ETIOCHOLANE [MI]
• QZLYKIGBANMMBK-DYKIIFRCSA-N
• 438-23-3
• UNII-709K2QDA3I

• Inchi： 1S/C19H32/c1-18-11-5-7-16(18)15-9-8-14-6-3-4-12-19(14,2)17(15)10-13-18/h14-17H,3-13H2,1-2H3/t14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： QZLYKIGBANMMBK-DYKIIFRCSA-N
• SMILES： [C@H]12CC[C@]3(C)CCC[C@H]3[C@@H]1CC[C@@H]1CCCC[C@]21C

Computed Properties

• Exact Mass: 260.25056
• Monoisotopic Mass: 260.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.95
• Melting Point: 78-80°
• Boiling Point: 336°Cat760mmHg
• Flash Point: 145.9°C
• Refractive Index: 1.508
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids